Cas no 1032273-66-7 (5-(Bromodifluoromethyl)-1,3-diphenyl-1H-pyrazole)

5-(Bromodifluoromethyl)-1,3-diphenyl-1H-pyrazole structure
1032273-66-7 structure
Product Name:5-(Bromodifluoromethyl)-1,3-diphenyl-1H-pyrazole
CAS No:1032273-66-7
MF:C16H11BrF2N2
MW:349.172749757767
CID:5688588
Update Time:2024-02-03

5-(Bromodifluoromethyl)-1,3-diphenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(Bromodifluoromethyl)-1,3-diphenyl-1H-pyrazole
    • Inchi: 1S/C16H11BrF2N2/c17-16(18,19)15-11-14(12-7-3-1-4-8-12)20-21(15)13-9-5-2-6-10-13/h1-11H
    • InChI Key: KHICJAGUTFAFQQ-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C(C(Br)(F)F)=CC(C2=CC=CC=C2)=N1

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 424.0±45.0 °C(Predicted)
  • pka: -2.93±0.10(Predicted)

5-(Bromodifluoromethyl)-1,3-diphenyl-1H-pyrazole Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Hydrochloric acid Solvents: Dimethylformamide ,  Water ;  2 - 5 h, rt; rt → reflux; 3 h, reflux
Reference
Synthesis of bromodifluoromethyl substituted pyrazoles and isoxazoles
Yang, Xueyan; Shui, Shengxia; Chen, Xi; He, Haiou; Wu, Fanhong, Journal of Fluorine Chemistry, 2010, 131(3), 426-432

5-(Bromodifluoromethyl)-1,3-diphenyl-1H-pyrazole Raw materials

5-(Bromodifluoromethyl)-1,3-diphenyl-1H-pyrazole Preparation Products

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